1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene

Specification

• CAS No.: 886496-91-9
• Molecular Formula: C8H5BrClF3
• Molecular Weight: 273.48 g/mol
• IUPAC Name: 1-(bromomethyl)-3-chloro-5-(trifluoromethyl)benzene
• Standard InChI: InChI=1S/C8H5BrClF3/c9-4-5-1-6(8(11,12)13)3-7(10)2-5/h1-3H,4H2
• Standard InChI Key: DWXPOGQMJSSFCZ-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C=C1C(F)(F)F)Cl)CBr
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)Cl)CBr

Introduction

Chemical Identity and Nomenclature

1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene is identified through several standardized systems in chemical databases. Its primary identifiers include:

Primary Identifiers

Identifier Type	Value
CAS Number	886496-91-9
Molecular Formula	C₈H₅BrClF₃
Molecular Weight	273.48 g/mol
European Community (EC) Number	679-327-1
DSSTox Substance ID	DTXSID60395409
Wikidata	Q82195488

Synonyms and Alternative Names

The compound is also known by several alternative names in scientific literature and commercial catalogs:

• 3-Chloro-5-(trifluoromethyl)benzyl bromide

• 1-(bromomethyl)-3-chloro-5-(trifluoromethyl)benzene

• 3-chloro-5-trifluoromethylbenzyl bromide

• 1-bromomethyl-3-chloro-5-trifluoromethyl-benzene

These various nomenclatures reflect different naming conventions in organic chemistry but refer to the same molecular structure.

Structural Characteristics

Molecular Structure

The compound features a benzene ring with three substitutions:

• A bromomethyl group (-CH₂Br)

• A chloro group (-Cl)

• A trifluoromethyl group (-CF₃)

These functional groups are positioned at positions 1, 3, and 5 of the benzene ring, respectively.

Structural Representation

The compound can be represented in various chemical notation systems:

SMILES Notation

FC(F)(F)C1=CC(CBr)=CC(Cl)=C1

InChI

1S/C8H5BrClF3/c9-4-5-1-6(8(11,12)13)3-7(10)2-5/h1-3H,4H2

InChI Key

DWXPOGQMJSSFCZ-UHFFFAOYSA-N

Physical and Chemical Properties

Physical Properties

The physical properties of 1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene determine its behavior under various conditions:

Property	Value
Physical State at 20°C	Solid
Appearance	Not specified
Boiling Point	Not available
Melting Point	Not available
Density	Not available
Flash Point	Not available
LogP	Not available

Concentration	For 1 mg	For 5 mg	For 10 mg
1 mM	3.6566 mL	18.283 mL	36.5661 mL
5 mM	0.7313 mL	3.6566 mL	7.3132 mL
10 mM	0.3657 mL	1.8283 mL	3.6566 mL

These values provide researchers with practical guidance for preparing solutions of specific concentrations.

Parameter	Recommendation
General Storage	Store at room temperature (RT)
Long-term Storage	Store long-term in a cool, dry place
Refrigerated Storage	Sealed in dry, 2-8°C

Element	Classification
Pictograms	GHS05 (Corrosive)
Signal Word	Danger

Hazard Statements

• H314: Causes severe skin burns and eye damage

• H335: May cause respiratory irritation

Transportation Information

For shipping and handling purposes, the compound is classified as:

Parameter	Classification
UN Number	UN3265
Hazard Class	8 (Corrosive)
Packing Group	II

These classifications indicate that the material requires special handling during transportation due to its corrosive properties.

Comparative Analysis with Related Compounds

Relation to 1-Bromo-3-chloro-5-(trifluoromethyl)benzene

It is important to distinguish 1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene (CAS: 886496-91-9) from the structurally similar compound 1-Bromo-3-chloro-5-(trifluoromethyl)benzene (CAS: 928783-85-1). These compounds differ in one key aspect:

Compound	CAS Number	Molecular Formula	Molecular Weight	Key Difference
1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene	886496-91-9	C₈H₅BrClF₃	273.48 g/mol	Has a bromomethyl (-CH₂Br) group
1-Bromo-3-chloro-5-(trifluoromethyl)benzene	928783-85-1	C₇H₃BrClF₃	259.45 g/mol	Has a bromo (-Br) directly on the ring

This distinction is crucial for researchers seeking the appropriate compound for specific synthetic applications.

Availability and Supply Information

The compound is commercially available from several chemical suppliers with various specifications:

• Typically offered with purity of ≥95%

• Available in both solid and liquid forms, depending on the supplier

• May be shipped with special temperature requirements (e.g., with blue ice or at room temperature)

• Sample solutions may be provided at standardized concentrations (e.g., 25 μL, 10mM)